Cas no 2171630-70-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171630-70-7
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6362097
• PubChem ID: 165809796
• Update Time: 2025-10-12

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid
• EN300-1519683
• 2171630-70-7
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(pyrazin-2-yl)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H26N4O5/c31-24(32)10-9-23(25(33)29-12-11-17-15-27-13-14-28-17)30-26(34)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,13-15,22-23H,9-12,16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UMVHLSDODOLQJM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1C=NC=CN=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171630-70-7)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171630-70-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both a pyrazine moiety and a carboxylic acid functional group, makes it invaluable in drug discovery and biomaterials research. Researchers are increasingly focusing on this compound due to its role in designing targeted therapeutics and smart delivery systems, aligning with current trends in precision medicine and nanotechnology.

One of the most searched questions in the field of peptide chemistry is how to improve the solubility and stability of synthetic peptides. The Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid provides excellent protection for the amino group during solid-phase peptide synthesis (SPPS), a technique frequently discussed in biopharmaceutical forums. Additionally, the pyrazin-2-yl component introduces hydrogen-bonding capabilities, which are critical for enhancing molecular interactions in protein engineering.

In the context of AI-driven drug design, this compound has garnered attention for its potential in computational modeling. The carboxylic acid terminus allows for facile conjugation with nanoparticles or biopolymers, a topic frequently explored in machine learning applications for drug formulation. Recent publications highlight its use in bioorthogonal chemistry, where its reactivity is leveraged for click chemistry applications—a hot topic in chemical biology circles.

From a sustainability perspective, the synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid aligns with the growing demand for green chemistry practices. Researchers are optimizing its production to minimize organic waste, addressing a common concern in pharmaceutical manufacturing. This aligns with searches for eco-friendly synthetic routes, which dominate academic and industrial discourse.

Another trending application is its use in diagnostic probes. The pyrazine ring’s fluorescence-quenching properties make this compound a candidate for biosensing technologies, a field rapidly expanding due to advancements in point-of-care testing. Users often search for fluorescent tags and molecular beacons, where derivatives of this molecule show promise.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(pyrazin-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171630-70-7) is a multifaceted compound bridging peptide science, material engineering, and diagnostic innovation. Its adaptability to cutting-edge research ensures its relevance in answering today’s most pressing biochemical challenges.